Cas no 68921-80-2 (2-chlorodecanoyl chloride)
2-chlorodecanoyl chloride structure
Product Name:2-chlorodecanoyl chloride
CAS No:68921-80-2
MF:C10H18Cl2O
MW:225.155321598053
CID:1731799
PubChem ID:111428
Update Time:2025-04-21
2-chlorodecanoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-chlorodecanoyl chloride
- decanoyl chloride, 2-chloro-
- 2-Chlorodecanoic acid chloride
- DTXCID401026861
- DTXSID60887571
- CWXQUGMWCNUPTL-UHFFFAOYSA-N
- 68921-80-2
- SCHEMBL11198382
-
- Inchi: 1S/C10H18Cl2O/c1-2-3-4-5-6-7-8-9(11)10(12)13/h9H,2-8H2,1H3
- InChI Key: CWXQUGMWCNUPTL-UHFFFAOYSA-N
- SMILES: ClC(C(=O)Cl)CCCCCCCC
Computed Properties
- Exact Mass: 224.07364
- Monoisotopic Mass: 224.073471
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 5.4
Experimental Properties
- Density: 1.052
- Boiling Point: 262°C at 760 mmHg
- Flash Point: 105.8°C
- Refractive Index: 1.455
- PSA: 17.07
2-chlorodecanoyl chloride Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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